Methanesulfonic acid, trifluoro-, 2-formyl-6-methoxyphenyl ester
Overview
Description
“Methanesulfonic acid, trifluoro-, 2-formyl-6-methoxyphenyl ester” is a chemical compound with the molecular formula C9H6F3NO7S . It is an off-white solid and its IUPAC name is 4-formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate . The compound has a molecular weight of 329.21 .
Molecular Structure Analysis
The InChI code for the compound is 1S/C9H6F3NO7S/c1-19-7-3-5(4-14)2-6(13(15)16)8(7)20-21(17,18)9(10,11)12/h2-4H,1H3 . This code provides a standard way to encode the compound’s molecular structure using text.Physical And Chemical Properties Analysis
The compound is an off-white solid . It has a storage temperature of 0-5°C . The predicted boiling point is 358.4±42.0 °C and the predicted density is 1.523±0.06 g/cm3 .Scientific Research Applications
Conformation and Self-Association Studies
Research by Sterkhova, Moskalik, and Shainyan (2014) explored the structure and self-association of trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide, a related compound, in solution. Their study, conducted through IR spectroscopy and quantum chemical methods, revealed that this compound forms cyclic dimers in inert solvents and chain associates via hydrogen bonding in crystal form, indicating its potential for creating complex molecular structures Sterkhova, Moskalik, & Shainyan, 2014.
Reductive Ring-Opening and Esterification Catalyst
Methanesulfonic acid has been shown to be an efficient substitute for ethereal HCl in the reductive 4,6-O-benzylidene acetal ring-opening reaction, as demonstrated by Zinin, Malysheva, Shpirt, Torgov, and Kononov (2007). This highlights its application as a catalyst in organic synthesis, offering a convenient and regioselective method for producing significant intermediates Zinin et al., 2007.
Synthesis of Benzoxazoles
Kumar, Rudrawar, and Chakraborti (2008) found methanesulfonic acid to be highly effective as a catalyst for the one-pot synthesis of 2-substituted benzoxazoles from carboxylic acids. This process underscores the role of methanesulfonic acid in facilitating efficient and versatile syntheses in organic chemistry, capable of accommodating various substituents Kumar, Rudrawar, & Chakraborti, 2008.
Selective Hydrolysis
Chan, Cox, and Sinclair (2008) studied the selective hydrolysis of methanesulfonate esters, demonstrating the potential for precise chemical modification and the removal of protective groups without affecting other functional groups. This research points to the utility of methanesulfonic acid derivatives in complex organic syntheses where selectivity is paramount Chan, Cox, & Sinclair, 2008.
properties
IUPAC Name |
(2-formyl-6-methoxyphenyl) trifluoromethanesulfonate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O5S/c1-16-7-4-2-3-6(5-13)8(7)17-18(14,15)9(10,11)12/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYFPCFITTXMPKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OS(=O)(=O)C(F)(F)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30441184 |
Source
|
| Record name | Methanesulfonic acid, trifluoro-, 2-formyl-6-methoxyphenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30441184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methanesulfonic acid, trifluoro-, 2-formyl-6-methoxyphenyl ester | |
CAS RN |
137898-13-6 |
Source
|
| Record name | Methanesulfonic acid, trifluoro-, 2-formyl-6-methoxyphenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30441184 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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